Cas no 1261744-12-0 (5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261744-12-0
• MF: C₁₅H₁₀ClF₃O₂
• MW: 314.686913967133
• CID: 4990951
• Update Time: 2025-07-22

5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C15H10ClF3O2/c16-10-6-5-9(7-14(20)21)12(8-10)11-3-1-2-4-13(11)15(17,18)19/h1-6,8H,7H2,(H,20,21)
• InChI Key： WTOJILIZDXUQRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid

Introduction to 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261744-12-0) and Its Emerging Applications in Chemical Biology

5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid, identified by the chemical identifier CAS No. 1261744-12-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by the presence of a chloro substituent at the 5-position and a trifluoromethyl group at the 2'-position, along with an acetic acid moiety at the 2-position, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid contributes to its distinct chemical behavior, which includes moderate lipophilicity and specific interactions with biological targets. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and binding affinity, making it an attractive scaffold for drug design. Recent studies have highlighted its potential in modulating enzyme activity and interacting with protein receptors, which are critical for developing novel therapeutic agents.

In the realm of medicinal chemistry, 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid has been explored as a precursor in synthesizing bioactive molecules. Its biphenyl core is a common motif in many pharmacologically active compounds, offering a versatile platform for structural modifications. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including inflammatory responses and metabolic disorders. The acetic acid functionality further allows for derivatization into esters or amides, expanding its utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid for biological activity. High-throughput virtual screening (HTVS) and molecular docking simulations have identified this molecule as a promising candidate for further optimization. These computational approaches have accelerated the drug discovery process by predicting binding affinities and interactions with biological targets, thereby reducing the time and cost associated with experimental trials.

The pharmaceutical industry has shown particular interest in 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid due to its potential as an intermediate in producing novel therapeutics. Its structural features align well with the criteria for drug-like molecules, such as solubility, bioavailability, and minimal toxicity. Several preclinical studies have demonstrated its efficacy in animal models for conditions ranging from neurological disorders to autoimmune diseases. These findings underscore the compound's therapeutic promise and justify further investigation into its clinical applications.

Moreover, the agrochemical sector has also explored derivatives of 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid for their potential as growth regulators or pest deterrents. The unique combination of substituents enhances its interaction with biological systems, making it effective at low concentrations while maintaining environmental safety. This dual applicability across pharmaceuticals and agrochemicals highlights the versatility of this compound and its derivatives.

From a synthetic chemistry perspective, 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid serves as a key intermediate in multi-step reactions leading to complex molecules. Its stability under various reaction conditions allows for seamless integration into synthetic pathways without degradation. This characteristic has made it a preferred choice for researchers aiming to develop novel compounds with tailored properties.

The growing body of research on 5-Chloro-2'-(trifluoromethyl)biphenyl-2-acetic acid underscores its significance in modern chemical biology. As our understanding of molecular interactions deepens, this compound continues to be a focal point for innovation across multiple disciplines. Future studies are expected to uncover additional applications and refine methodologies for its utilization in drug development and material science.